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Compound of Interest

Compound Name: L-ANAP hydrochloride

Cat. No.: B8069084

Get Quote

For Researchers, Scientists, and Drug Development Professionals

L-3-(6-acetylnaphthalen-2-ylamino)-2-aminopropanoic acid hydrochloride, commonly known as

L-ANAP hydrochloride, is a fluorescent, non-canonical amino acid that has emerged as a

powerful tool in molecular and cellular biology.[1][2][3][4][5] Its unique properties, particularly its

environmental sensitivity and utility in advanced fluorescence spectroscopy techniques, make it

an invaluable probe for studying protein structure, dynamics, and interactions in real-time. This

technical guide provides a comprehensive overview of the chemical and physical properties of

L-ANAP hydrochloride, detailed experimental protocols for its use, and visualizations of key

experimental workflows.

Core Chemical and Physical Properties
L-ANAP hydrochloride is a derivative of the environmentally sensitive fluorophore, Prodan. It

is typically supplied as a solid, ranging in color from white to light yellow. The hydrochloride salt

form generally enhances the stability and solubility of the compound. For research purposes, it

is crucial to distinguish between L-ANAP hydrochloride and its methyl ester derivative, L-

ANAP methyl ester hydrochloride, which is often used as a more cell-permeable precursor.
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Quantitative Data Summary
The following tables summarize the key quantitative properties of L-ANAP hydrochloride and

its common derivative, L-ANAP methyl ester hydrochloride.

Table 1: Physicochemical Properties of L-ANAP Hydrochloride

Property Value Source

Molecular Formula C15H17ClN2O3

Molecular Weight 308.76 g/mol

Appearance Solid, white to yellow

Purity ≥99.89%

Storage (Solid)
4°C, sealed, away from

moisture and light

Storage (In Solvent)
-80°C (6 months); -20°C (1

month)

Table 2: Solubility of L-ANAP Hydrochloride

Solvent Solubility Notes Source

DMSO
33.33 mg/mL (107.95

mM)

Requires sonication.

Hygroscopic DMSO

can impact solubility.

Water
< 0.1 mg/mL

(insoluble)

Water (with

sonication)
1 mg/mL

Table 3: Spectroscopic Properties of L-ANAP
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Property Value Conditions Source

Fluorescence

Quantum Yield
0.32

Fluorescence Lifetime

(τ)

τ₁ = 1.3 ns (α₁ = 0.76),

τ₂ = 3.3 ns

Two-exponential

decay

Extinction Coefficient

(ε)
~17,500 M⁻¹cm⁻¹ in Ethanol at 360 nm

Table 4: Properties of L-ANAP Methyl Ester Hydrochloride

Property Value Source

Molecular Formula C16H18N2O3 • HCl

Molecular Weight 322.8 g/mol

Purity ≥95%

λmax 248, 256, 354 nm

Solubility (DMF) 10 mg/mL

Solubility (DMSO) 10 mg/mL

Solubility (Ethanol) 0.5 mg/mL

Stability ≥ 2 years

Experimental Protocols
This section provides detailed methodologies for key experiments involving L-ANAP
hydrochloride.

Protocol for Determining Aqueous Solubility
This protocol outlines a general method for determining the solubility of amino acids in aqueous

solutions.
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Materials:

L-ANAP hydrochloride

Deionized water

Vortex mixer

Thermostatic shaker/incubator

Centrifuge

UV-Vis Spectrophotometer or HPLC system

Calibrated pH meter

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of L-ANAP hydrochloride to a known volume of deionized water

in a series of vials.

Tightly seal the vials to prevent evaporation.

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25°C) and

agitate for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation:

After equilibration, centrifuge the vials at high speed to pellet the undissolved solid.

Concentration Measurement:

Carefully withdraw a known volume of the supernatant without disturbing the pellet.

Dilute the supernatant with a suitable solvent (if necessary) to a concentration within the

linear range of the analytical method.
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Determine the concentration of L-ANAP in the diluted supernatant using a pre-calibrated

UV-Vis spectrophotometer (measuring absorbance at its λmax) or an HPLC system.

Calculation:

Calculate the original concentration in the saturated solution, accounting for any dilutions.

This value represents the solubility at the specified temperature.

Repeat the measurement at different pH values to assess pH-dependent solubility.

Protocol for Measuring Fluorescence Spectra and
Quantum Yield
This protocol describes the measurement of fluorescence emission spectra and the

determination of the relative fluorescence quantum yield.

Materials:

L-ANAP hydrochloride

Spectroscopy-grade solvents (e.g., ethanol, cyclohexane)

A reference fluorophore with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ

= 0.54)

Spectrofluorometer

UV-Vis Spectrophotometer

Procedure:

Sample Preparation:

Prepare a dilute solution of L-ANAP hydrochloride in the desired solvent. The

absorbance at the excitation wavelength should be kept below 0.1 to avoid inner filter

effects.
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Prepare a solution of the reference standard with a similar absorbance at the same

excitation wavelength.

Measurement of Fluorescence Emission Spectra:

In the spectrofluorometer, set the excitation wavelength to the λmax of L-ANAP (around

350-360 nm).

Scan the emission monochromator over a range that covers the expected fluorescence

(e.g., 400-600 nm) to obtain the emission spectrum.

Record the integrated fluorescence intensity (the area under the emission curve).

Measurement of Absorbance:

Using the UV-Vis spectrophotometer, measure the absorbance of the L-ANAP solution and

the reference standard solution at the excitation wavelength used for the fluorescence

measurement.

Quantum Yield Calculation:

The relative quantum yield (Φ_sample) can be calculated using the following equation:

Φ_sample = Φ_ref * (I_sample / I_ref) * (A_ref / A_sample) * (n_sample² / n_ref²) Where:

Φ is the quantum yield.

I is the integrated fluorescence intensity.

A is the absorbance at the excitation wavelength.

n is the refractive index of the solvent.

'sample' and 'ref' refer to the L-ANAP solution and the reference standard, respectively.

Enantiospecific Synthesis of L-ANAP
The synthesis of L-ANAP with high enantiomeric purity is critical for its biological applications.

The following is a summary of the key synthetic steps based on the literature.
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Key Reaction: Fukuyama-Mitsunobu reaction.

Starting Materials:

2-amino-6-acetylnaphthalene

N-trityl-L-serine methyl ester

Simplified Workflow:

Preparation of Precursors: Synthesize the necessary starting materials, including the

protected L-serine derivative and the naphthalene component.

Fukuyama-Mitsunobu Coupling:

Activate the 2-amino-6-acetylnaphthalene with o-nitrobenzenesulfonyl chloride.

Couple the activated naphthalene derivative with N-trityl-L-serine methyl ester in the

presence of a phosphine and an azodicarboxylate (e.g., DIAD). This step establishes the

crucial C-N bond with retention of the L-stereochemistry.

Deprotection:

Perform a series of deprotection steps to remove the protecting groups (e.g., trityl and o-

nitrobenzenesulfonyl) from the coupled product to yield L-ANAP methyl ester.

Hydrolysis:

Hydrolyze the methyl ester under acidic conditions to afford the final product, L-ANAP,

which can then be converted to its hydrochloride salt.

Experimental Workflows and Signaling Pathway
Visualizations
The primary application of L-ANAP is as a fluorescent probe to investigate biological systems.

The following diagrams, created using the DOT language, illustrate key experimental

workflows.
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Caption: Enantiospecific synthesis of L-ANAP hydrochloride.
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Plasmids:
1. Target Protein (with TAG codon)

2. Orthogonal tRNA/Synthetase

Microinjection into
Xenopus oocyte nucleus

Incubation (24-48h)
for protein expression

Cytoplasmic injection of
L-ANAP

Incubation (12-24h)
for L-ANAP incorporation

Fluorescence Measurement
(e.g., VCF, FRET)

Click to download full resolution via product page

Caption: Workflow for L-ANAP incorporation into proteins in Xenopus oocytes.
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Caption: Experimental workflow for transition metal ion FRET (tmFRET).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Solubility Parameters of Amino Acids on Liquid–Liquid Phase Separation and Aggregation
of Proteins - PMC [pmc.ncbi.nlm.nih.gov]

2. A Simplified Protocol to Incorporate the Fluorescent Unnatural Amino Acid ANAP into
Xenopus laevis Oocyte-Expressed P2X7 Receptors | Springer Nature Experiments
[experiments.springernature.com]

3. ANAP: A versatile, fluorescent probe of ion channel gating and regulation - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. microbenotes.com [microbenotes.com]

5. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [L-ANAP Hydrochloride: A Technical Guide for Advanced
Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8069084/docs#l-anap-hydrochloride-a-technical-
guide-for-advanced-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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